Cas no 1334376-69-0 (7-Fluoro-2-methyl-2,3-dihydro-1H-inden-1-one)

• Product Name: 7-Fluoro-2-methyl-2,3-dihydro-1H-inden-1-one
• CAS No: 1334376-69-0
• MF: C₁₀H₉FO
• MW: 164.176266431808
• CID: 1089823
• PubChem ID: 71711144
• Update Time: 2025-05-20

7-Fluoro-2-methyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-2-methyl-2,3-dihydro-1H-inden-1-one
• 7-fluoro-2-methyl-1-indanone
• 213387-42-9
• 1334376-69-0
• N14228
• DTXSID60856823
• AMY31523
• 7-fluoro-2-methyl-2,3-dihydroinden-1-one
• AKOS022173207
• DB-333728
• DB-333729

• Inchi： 1S/C10H9FO/c1-6-5-7-3-2-4-8(11)9(7)10(6)12/h2-4,6H,5H2,1H3
• InChI Key： CMEXIKGCAMVPBQ-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2F)CC1C

Computed Properties

• Exact Mass: 164.063743068g/mol
• Monoisotopic Mass: 164.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 7-Fluoro-2-methyl-2,3-dihydro-1H-inden-1-one

Professional Introduction to Compound with CAS No. 1334376-69-0 and Product Name: 7-Fluoro-2-methyl-2,3-dihydro-1H-inden-1-one

The compound with the CAS number 1334376-69-0 and the product name 7-Fluoro-2-methyl-2,3-dihydro-1H-inden-1-one represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a fluoro-substituted indene core, has garnered considerable attention due to its unique structural and functional properties. The presence of a fluoro group at the 7-position and a methyl group at the 2-position introduces specific electronic and steric effects that make this molecule a promising candidate for further exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the development of fluorinated compounds, owing to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles. The 7-Fluoro-2-methyl-2,3-dihydro-1H-inden-1-one molecule exemplifies this trend, as the fluoro substitution at the 7-position can modulate its reactivity and interactions with biological targets. This modification is particularly noteworthy because fluorine atoms can influence both the lipophilicity and electronegativity of a molecule, thereby affecting its binding affinity to enzymes and receptors.

The structural framework of 7-Fluoro-2-methyl-2,3-dihydro-1H-inden-1-one consists of a dihydronaphthalene derivative with functional groups that enhance its potential as an intermediate in drug synthesis. The indene core provides a rigid aromatic system that can be further modified to create more complex pharmacophores. Researchers have been exploring this compound for its potential applications in the development of novel therapeutic agents, particularly in oncology and anti-inflammatory treatments. The dihydro portion of the molecule contributes to its stability while allowing for selective functionalization at multiple sites.

One of the most compelling aspects of 7-Fluoro-2-methyl-2,3-dihydro-1H-inden-1-one is its versatility in synthetic chemistry. The fluoro group serves as a handle for further derivatization, enabling chemists to introduce additional functionalities such as carboxylic acids, amines, or alcohols. This flexibility is crucial for tailoring the compound's properties to meet specific biological requirements. For instance, fluorinated analogs have shown promise in enhancing drug residence time within biological systems by reducing metabolic degradation.

Recent studies have highlighted the importance of fluorine atoms in modulating drug-receptor interactions. The electron-withdrawing nature of fluorine can strengthen binding affinities by increasing the partial positive charge on adjacent atoms or by inducing dipole moments that improve complementarity with biological targets. In the case of 7-Fluoro-2-methyl-2,3-dihydro-1H-inden-1-one, these effects may contribute to its potential as an inhibitor or modulator of key enzymes involved in disease pathways. For example, researchers have hypothesized that this compound could interact with proteases or kinases by leveraging its fluoro-substituted indene scaffold.

The synthesis of 7-Fluoro-2-methyl-2,3-dihydro-1H-inden-1-one involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include Friedel-Crafts alkylation followed by reduction and subsequent fluorination at the desired position. Advances in catalytic systems have enabled more efficient and selective fluorination reactions, reducing side products and improving overall yields. These improvements are critical for scaling up production while maintaining high purity standards necessary for pharmaceutical applications.

From a computational chemistry perspective, 7-Fluoro-2-methyl-2,3-dihydro-1H-inden-1-one has been studied using various modeling techniques to predict its behavior in biological systems. Molecular docking simulations have been employed to assess its binding potential with target proteins, while quantum mechanical calculations provide insights into electronic distributions and reactivity patterns. These computational approaches complement experimental efforts by allowing rapid screening of analogs and optimization of lead structures before moving into costly wet-lab synthesis.

The pharmaceutical industry's interest in fluorinated heterocycles like 7-fluoro - 2 -methyl - 2 , 3 -dihydro - 1 H -inden - 1 -one is driven by their broad therapeutic applications. Beyond oncology and anti-inflammatories, these compounds show promise in antiviral and antibacterial therapies due to their ability to disrupt pathogen-specific metabolic pathways or enzyme functions. The unique electronic properties conferred by fluorine substitution make them particularly attractive for designing molecules that can selectively inhibit disease-causing agents without harming host cells.

In conclusion,7-fluoro - 2 -methyl - 2 , 3 -dihydro - 1 H -inden - 1 -one (CAS No. 1334376 -69 -0) stands as a testament to the ongoing innovation in medicinal chemistry. Its structural features offer numerous opportunities for further development into next-generation therapeutics. As research continues to uncover new applications for fluorinated compounds,this molecule will undoubtedly play an important role in addressing unmet medical needs across various therapeutic areas.